Cas no 2639449-38-8 (Tert-butyl 1-(azetidin-3-yl)piperidine-4-carboxylate)

• Product Name: Tert-butyl 1-(azetidin-3-yl)piperidine-4-carboxylate
• CAS No: 2639449-38-8
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 5666181
• PubChem ID: 149807472
• Update Time: 2025-06-29

Tert-butyl 1-(azetidin-3-yl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639449-38-8
• tert-butyl 1-(azetidin-3-yl)piperidine-4-carboxylate
• EN300-27732114
• Tert-butyl 1-(azetidin-3-yl)piperidine-4-carboxylate

• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)10-4-6-15(7-5-10)11-8-14-9-11/h10-11,14H,4-9H2,1-3H3
• InChI Key： BOMJUBHQRFTMLV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CCN(CC1)C1CNC1)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.6Ų

Additional information on Tert-butyl 1-(azetidin-3-yl)piperidine-4-carboxylate

Introduction to Tert-butyl 1-(azetidin-3-yl)piperidine-4-carboxylate (CAS No. 2639449-38-8)

Tert-butyl 1-(azetidin-3-yl)piperidine-4-carboxylate, identified by its CAS number 2639449-38-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential applications in medicinal chemistry. The structural features of Tert-butyl 1-(azetidin-3-yl)piperidine-4-carboxylate make it a promising candidate for further exploration in the design and synthesis of novel therapeutic agents.

The molecular structure of this compound consists of a piperidine ring substituted with an azetidine moiety at the 1-position and a tert-butyl carboxylate group at the 4-position. This unique arrangement of functional groups contributes to its distinct chemical properties and biological interactions. The piperidine core is known to exhibit favorable pharmacokinetic profiles, while the azetidine ring introduces additional conformational flexibility, which can be exploited to optimize binding affinity and selectivity in target proteins.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various therapeutic pathways. Tert-butyl 1-(azetidin-3-yl)piperidine-4-carboxylate has been investigated as a potential lead compound in several drug discovery campaigns. Its structural framework suggests that it may interact with enzymes and receptors involved in critical biological processes, making it a valuable scaffold for medicinal chemists. The tert-butyl group, in particular, enhances the metabolic stability of the compound, which is a crucial factor in drug design.

One of the most compelling aspects of Tert-butyl 1-(azetidin-3-yl)piperidine-4-carboxylate is its versatility in chemical modification. The presence of both the azetidine and piperidine moieties provides multiple sites for functionalization, allowing researchers to tailor the compound’s properties for specific applications. For instance, modifications at the carboxylate group can be used to introduce solubility-enhancing moieties or to facilitate conjugation with other bioactive molecules. Similarly, alterations at the azetidine ring can fine-tune the compound’s binding interactions with biological targets.

Recent studies have highlighted the potential of Tert-butyl 1-(azetidin-3-yl)piperidine-4-carboxylate in addressing unmet medical needs. Researchers have demonstrated its efficacy in preclinical models as an inhibitor of certain kinases and other enzyme targets relevant to cancer and inflammatory diseases. The compound’s ability to modulate these pathways suggests that it could be developed into a novel therapeutic agent with significant clinical benefits. Additionally, its structural similarity to known drugs may facilitate rapid translation from preclinical findings to clinical trials.

The synthesis of Tert-butyl 1-(azetidin-3-yl)piperidine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance yield but also improve scalability, which is essential for large-scale production and commercialization.

In terms of pharmacological evaluation, Tert-butyl 1-(azetidin-3-yl)piperidine-4-carboxylate has been subjected to rigorous testing in various in vitro and in vivo models. Preliminary results indicate that it exhibits potent activity against selected targets with high selectivity over off-target effects. This profile is particularly attractive for drug development, as it minimizes side effects and enhances patient safety. Further studies are ongoing to fully elucidate its mechanism of action and optimize its pharmacological properties.

The future prospects for Tert-butyl 1-(azetidin-3-yl)piperidine-4-carboxylate are promising, with several research groups exploring its potential in different therapeutic areas. Its unique structural features make it a versatile scaffold for designing next-generation drugs targeting complex diseases. As computational chemistry and artificial intelligence continue to advance, the discovery and optimization of compounds like Tert-butyl 1-(azetidin-3-yl)piperidine-4-carboxylate are expected to become more efficient and cost-effective.

In conclusion, Tert-butyl 1-(azetidin-3-yl)piperidine-4-carboxylate (CAS No. 2639449-38-8) represents a significant advancement in pharmaceutical chemistry. Its structural complexity, combined with its promising biological activity, positions it as a valuable asset in drug discovery efforts. With ongoing research aimed at further refining its properties and exploring new applications, this compound is poised to make meaningful contributions to the development of innovative therapies.